Cas no 2228134-95-8 (2,2-dimethyl-1-3-(pentafluoroethyl)phenylcyclopropan-1-amine)

• Product Name: 2,2-dimethyl-1-3-(pentafluoroethyl)phenylcyclopropan-1-amine
• CAS No: 2228134-95-8
• MF: C₁₃H₁₄F₅N
• MW: 279.248980998993
• CID: 6000086
• PubChem ID: 165650016
• Update Time: 2025-10-21

2,2-dimethyl-1-3-(pentafluoroethyl)phenylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-3-(pentafluoroethyl)phenylcyclopropan-1-amine
• 2228134-95-8
• EN300-1973340
• 2,2-dimethyl-1-[3-(pentafluoroethyl)phenyl]cyclopropan-1-amine

• Inchi： 1S/C13H14F5N/c1-10(2)7-11(10,19)8-4-3-5-9(6-8)12(14,15)13(16,17)18/h3-6H,7,19H2,1-2H3
• InChI Key： JSPGJEWTWFDYLG-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1=CC=CC(=C1)C1(CC1(C)C)N)F

Computed Properties

• Exact Mass: 279.10464026g/mol
• Monoisotopic Mass: 279.10464026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-dimethyl-1-3-(pentafluoroethyl)phenylcyclopropan-1-amine

2,2-Dimethyl-1-3-(Pentafluoroethyl)phenylcyclopropan-1-amine: A Versatile Compound in Pharmaceutical and Biomedical Research

2,2-Dimethyl-1-3-(pentafluoroethyl)phenylcyclopropan-1-amine, with the CAS number 2228134-95-8, represents a unique class of fluoroalkylated cyclopropanes that have garnered significant attention in the field of pharmaceutical chemistry. This compound's structural complexity, characterized by the presence of pentafluoroethyl groups and phenyl moieties, positions it as a promising candidate for drug discovery and biological activity modulation. Recent studies have highlighted its potential applications in anti-inflammatory, antitumor, and neuroprotective therapies, making it a focal point in modern biomedical research.

2,2-Dimethyl-1-3-(pentafluoroethyl)phenylcyclopropan-3-amine is a derivative of the parent compound, with its fluoroalkyl substitution enhancing its lipophilicity and metabolic stability. The cyclopropane ring structure, a key feature of this molecule, contributes to its conformational rigidity, which is crucial for maintaining target-specific interactions in biological systems. Researchers have reported that the fluoroalkyl groups in this compound play a dual role in modulating protein binding affinity and cellular uptake, making it an attractive scaffold for drug design.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2,2-dimethyl-1-3-(pentafluoroethyl)phenylcyclopropan-1-amine, with a particular emphasis on fluorine atom substitution techniques. A 2023 study published in Organic & Biomolecular Chemistry demonstrated a novel electrophilic fluorination strategy that significantly improved the yield of this compound. This method, which employs fluorinated reagents and transition metal catalysts, has been widely adopted in pharmaceutical development to enhance the bioavailability and selectivity of related compounds.

The biological activity of 2,2-dimethyl-1-3-(pentafluoroethyl)phenylcyclopropan-1-amine has been extensively investigated in recent years. In a 2022 study published in Journal of Medicinal Chemistry, researchers found that this compound exhibits potent anti-inflammatory effects by inhibiting the NF-κB signaling pathway. The fluoroalkyl groups in the molecule were shown to modulate the lipid raft formation, thereby disrupting the inflammatory response in macrophages. This discovery has opened new avenues for the development of anti-inflammatory drugs with improved therapeutic profiles.

Another area of interest is the antitumor potential of 2,2-dimethyl-1-3-(pentafluoroethyl)phenylcyclopropan-1-amine. A 2024 study in Cancer Research revealed that this compound induces apoptosis in cancer cells by targeting the Bcl-2 family proteins. The fluoroalkyl substitution was found to enhance the compound's ability to disrupt the mitochondrial membrane potential, a critical step in the apoptotic cascade. These findings suggest that this compound could be a valuable tool in the development of targeted cancer therapies.

In the realm of neuroprotection, 2,2-dimethyl-1-3-(pentafluoroethyl)phenylcyclopropan-1-amine has shown promise in mitigating the effects of neurodegenerative diseases. A 2023 study in Neuropharmacology reported that this compound reduces oxidative stress in neuronal cells by scavenging reactive oxygen species (ROS). The fluoroalkyl groups in the molecule are believed to enhance its radical scavenging capacity, making it a potential candidate for alzheimer's disease and parkinson's disease treatments.

The synthetic routes for 2,2-dimethyl-1-3-(pentafluoroethyl)phenylcyclopropan-1-amine have also been optimized to improve its scalability and cost-effectiveness. A 2021 study in Chemical Communications described a multistep synthesis involving electrophilic fluorination, ring-closure reactions, and functional group modifications. This approach allows for the incorporation of various bioactive moieties, enabling the development of structure-activity relationship (SAR) studies for drug optimization.

Despite its promising properties, 2,2-dimethyl-1-3-(pentafluoroethyl)phenylcyclopropan-1-amine presents challenges in terms of toxicology and metabolic stability. A 2023 review in Toxicological Sciences highlighted the need for further in vivo studies to assess its long-term safety. Researchers are currently exploring prodrug strategies and nanocarriers to enhance its targeted delivery and reduce systemic toxicity.

In conclusion, 2,2-dimethyl-1-3-(pentafluoroethyl)phenylcyclopropan-1-amine is a multifaceted compound with significant potential in pharmaceutical and biomedical research. Its unique fluoroalkyl and phenyl substitutions, along with its cyclopropane ring structure, make it a valuable scaffold for drug development. Ongoing studies continue to uncover new applications for this compound, underscoring its importance in the quest for innovative therapeutic solutions.